![molecular formula C9H9Cl2F3N4 B2754047 1-Pyridin-4-yl-5-(trifluoromethyl)pyrazol-4-amine;dihydrochloride CAS No. 2248366-69-8](/img/structure/B2754047.png)
1-Pyridin-4-yl-5-(trifluoromethyl)pyrazol-4-amine;dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known as 1-(pyridin-4-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine dihydrochloride, has a CAS Number of 2248366-69-8 . It is a powder with a molecular weight of 301.1 . The IUPAC name is 1-(pyridin-4-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7F3N4.2ClH/c10-9(11,12)8-7(13)5-15-16(8)6-1-3-14-4-2-6;;/h1-5H,13H2;2*1H . This indicates the presence of 9 carbon atoms, 7 hydrogen atoms, 3 fluorine atoms, 4 nitrogen atoms, and 2 chlorine atoms in the molecule.Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 301.1 . The storage temperature is room temperature .Scientific Research Applications
- Its structural features, including the pyridine and pyrazole rings, may interact with biological targets, such as enzymes or receptors, making it a promising starting point for drug development .
- Researchers could explore EN300-6495675 for its ability to reduce protein aggregation (e.g., α-synuclein) associated with neurodegenerative diseases like Parkinson’s .
Drug Discovery and Medicinal Chemistry
Neuroprotective Agents
Antiparasitic Activity
Catalysis and Material Synthesis
Computational Chemistry and Docking Studies
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
IUPAC Name |
1-pyridin-4-yl-5-(trifluoromethyl)pyrazol-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N4.2ClH/c10-9(11,12)8-7(13)5-15-16(8)6-1-3-14-4-2-6;;/h1-5H,13H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYOVMKZCIFAFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1N2C(=C(C=N2)N)C(F)(F)F.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.